2,5-dichloro-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H14Cl2N4O2S2/c20-12-5-6-14(21)13(9-12)17(27)22-18-23-24-19(29-18)28-10-16(26)25-8-7-11-3-1-2-4-15(11)25/h1-6,9H,7-8,10H2,(H,22,23,27)
• InChI Key: GPPYJNKJQWYDHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(S3)NC(=O)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C19H14Cl2N4O2S2
• Molecular Weight: 465.4 g/mol

Description

2,5-dichloro-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H14Cl2N4O2S2 and its molecular weight is 465.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research into compounds structurally related to "2,5-dichloro-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide" often involves their synthesis and detailed characterization. For example, the preparation of 3,5-disubstituted 1,2,4-thiadiazoles through oxidative dimerization of thioamides highlights a method of synthesis that could be applicable to the formation of similar compounds (Takikawa et al., 1985). Moreover, the transformation of saccharin into derivatives of imidazo[1,2‐b][1,2]-benzisothiazole and benzo[g][1,2,5]thiadiazocine demonstrates the versatility of thiadiazole compounds in generating novel structures with potential biological activities (Ashby et al., 1978).

Biological Activities

Compounds with the thiadiazole moiety, similar to "2,5-dichloro-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide," have been evaluated for various biological activities. For instance, N-(4-substituted-thiazolyl)oxamic acid derivatives have been synthesized and tested for antiallergy activity, demonstrating the potential therapeutic applications of thiadiazole derivatives in allergy treatment (Hargrave et al., 1983). Additionally, the synthesis and in vitro evaluation of tetrahydropyrimidine–isatin hybrids as potential antibacterial, antifungal, and anti-tubercular agents underline the broad spectrum of biological activities that these compounds may possess (Akhaja & Raval, 2012).

Anticancer Properties

Several studies have focused on the anticancer properties of thiadiazole derivatives. Microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives and their evaluation against various cancer cell lines showcase the potential anticancer applications of these compounds (Tiwari et al., 2017). The investigation of the spectrum of biological activity of chloro-substituted benzamides further supports the relevance of structural modifications in enhancing biological efficacy against cancer and other diseases (Imramovský et al., 2011).